![molecular formula C16H13BrClNO3S B2964223 2-{[2-(4-Bromoanilino)-1-(4-chlorophenyl)-2-oxoethyl]sulfanyl}acetic acid CAS No. 252027-06-8](/img/structure/B2964223.png)
2-{[2-(4-Bromoanilino)-1-(4-chlorophenyl)-2-oxoethyl]sulfanyl}acetic acid
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Description
Scientific Research Applications
Synthesis and Pharmacological Evaluation
Research has highlighted the synthesis of compounds with structures related to "2-{[2-(4-Bromoanilino)-1-(4-chlorophenyl)-2-oxoethyl]sulfanyl}acetic acid" for pharmacological evaluation. These synthesized compounds, specifically N-substituted 5-[(4-chlorophenoxy) methyl]-1,3,4-oxadiazole-2yl-2-sulfanyl acetamides, exhibited potent antibacterial activity against both gram-negative and gram-positive bacteria and moderate inhibitory effects on α-chymotrypsin enzyme. The study underscored their potential as antibacterial agents and their moderate anti-enzymatic potential, alongside the importance of substitutions on the oxadiazole moiety in reducing cytotoxicity (Siddiqui et al., 2014).
Environmental and Herbicide Analysis
The determination of herbicides, such as 2,4-Dichlorophenoxy acetic acid, using spectrophotometric methods in a flow injection assembly has been investigated. This research provided a method based on the base hydrolysis of herbicides and their reaction with diazotized sulfanilic acid, offering a faster and simpler alternative to traditional chromatographic methods. It has implications for the monitoring and analysis of herbicide levels in environmental samples and commercial formulations (Shah et al., 2006).
Advanced Oxidation Processes for Herbicide Degradation
A study on the optimization of the photo-Electro/persulfate/nZVI process for the degradation and mineralization of 2–4 Dichlorophenoxyacetic acid in aqueous solutions has shown a novel approach to environmental protection. This research demonstrated significant removal of the herbicide under optimized conditions, highlighting the process's effectiveness in degrading persistent organic pollutants in water and its potential for application in environmental remediation efforts (Mehralipour & Kermani, 2021).
Properties
IUPAC Name |
2-[2-(4-bromoanilino)-1-(4-chlorophenyl)-2-oxoethyl]sulfanylacetic acid |
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InChI |
InChI=1S/C16H13BrClNO3S/c17-11-3-7-13(8-4-11)19-16(22)15(23-9-14(20)21)10-1-5-12(18)6-2-10/h1-8,15H,9H2,(H,19,22)(H,20,21) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FJYNFHYERKKKGS-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(C(=O)NC2=CC=C(C=C2)Br)SCC(=O)O)Cl |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13BrClNO3S |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.7 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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